Cas no 1119247-28-7 ((3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone)

• Product Name: (3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone
• CAS No: 1119247-28-7
• MF: C₂₁H₂₀Cl₂N₄O₂S
• MW: 463.380101203918
• CID: 6606449
• PubChem ID: 39984665
• Update Time: 2025-10-28

(3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• EN300-26613899
• AKOS008106245
• (3,6-dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone
• 1119247-28-7
• 1-(3,6-DICHLOROPYRIDINE-2-CARBONYL)-4-{[2-(4-METHOXYPHENYL)-1,3-THIAZOL-4-YL]METHYL}PIPERAZINE
• Z301620530
• (3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone

• Inchi： 1S/C21H20Cl2N4O2S/c1-29-16-4-2-14(3-5-16)20-24-15(13-30-20)12-26-8-10-27(11-9-26)21(28)19-17(22)6-7-18(23)25-19/h2-7,13H,8-12H2,1H3
• InChI Key： GDJUWOTUZYYFQC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N1CCN(CC2=CSC(C3C=CC(=CC=3)OC)=N2)CC1)=O)Cl

Computed Properties

• Exact Mass: 462.0684025g/mol
• Monoisotopic Mass: 462.0684025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone

Introduction to (3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone, with the CAS number 1119247-28-7, has garnered significant attention due to its unique structural properties and potential biological activities. This compound, characterized by its intricate molecular framework, combines elements from multiple heterocyclic systems, making it a subject of extensive research in the field of medicinal chemistry.

The structural motif of (3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone encompasses a pyridine core substituted at the 3 and 6 positions with chlorine atoms. This dichloropyridine moiety is linked to a piperazine ring through a methanone bridge. The piperazine ring is further functionalized with a 1,3-thiazole derivative that carries a phenyl group at the 2-position. The presence of these diverse functional groups not only contributes to the compound's complexity but also opens up numerous possibilities for interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate both pyridine and thiazole scaffolds. These heterocyclic systems are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The (3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone structure exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule.

One of the key aspects that make this compound noteworthy is its potential to interact with multiple targets simultaneously. The pyridine ring can engage with enzymes and receptors through hydrogen bonding and hydrophobic interactions, while the thiazole and piperazine moieties can modulate other biological processes. This multifaceted interaction profile suggests that (3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperazin-1-yl]methanone could be a promising lead compound for developing drugs targeting complex diseases.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for therapeutic applications. Computational modeling techniques have been increasingly employed to predict the binding modes of these compounds with their target proteins. In the case of (3,6-Dichloropyridin-2-yl)-[4-[[2-(4-methoxyphenyl)-1,3-thiazol-4-y]]methyl)piperazin]]methanone, such simulations have provided valuable insights into how its structural features contribute to its binding affinity and selectivity.

The methanone bridge connecting the piperazine and thiazole moieties is particularly significant as it provides a rigid framework that can stabilize the conformation of the molecule upon binding to a target. This rigidity is often crucial for achieving high affinity interactions in biological systems. Additionally, the presence of chlorine atoms at the 3 and 6 positions of the pyridine ring can enhance lipophilicity and improve membrane permeability, which are important factors for drug absorption and distribution.

Another noteworthy feature of this compound is its potential to exhibit dual or polypharmacicity. Dual action drugs are designed to target two different pathways simultaneously, which can lead to synergistic effects and improved therapeutic outcomes. In contrast, polypharmacicity refers to the ability of a single drug to target multiple related pathways or receptors. Both dual action and polypharmacicity are emerging trends in drug development due to their potential to overcome resistance mechanisms and provide more comprehensive treatment options.

The synthesis of (3,6-Dichloropyridin]]-[[[[2-(4-methoxyphenyl)]-1,3-thiazol-4y]methyl]-piperazi
n]-1y]me
thanone (CAS no 1119247
-28
-7) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 3,
6-dichloropyridine derivatives followed by functionalization with appropriate reagents to introduce the thiazole and piperazine moieties. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis have been employed to achieve these transformations efficiently.

The pharmacological evaluation of (3,
6-Dichloropyridin]]-[[[[2-(4-
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